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Compound of Interest

Compound Name: N-Dodecanoyl-d23-glycine

Cat. No.: B12415186

N-Dodecanoyl-d23-glycine: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for N-
Dodecanoyl-d23-glycine, a deuterated form of N-Dodecanoylglycine. The information is
compiled to assist researchers, scientists, and professionals in drug development in the safe
handling, storage, and disposal of this compound. This document also includes relevant
biological context and experimental protocols.

Chemical and Physical Properties

N-Dodecanoyl-d23-glycine is the deuterium-labeled version of N-Dodecanoylglycine, also
known as N-Lauroylglycine. The deuteration is typically on the dodecanoyl (lauroyl) chain.
While specific experimental data for the deuterated compound is limited, the physical and
chemical properties are expected to be very similar to its non-deuterated counterpart, with a
slight increase in molecular weight due to the deuterium atoms.
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Property Data Source
Molecular Formula C14H4D23N0O3 LGC Standards
Molecular Weight 280.51 g/mol LGC Standards
Appearance Solid MedChemExpress
Storage Temperature Room temperature CDN Isotopes
Purity 98 atom % D CDN Isotopes

Toxicological Information

Specific quantitative toxicological data, such as LD50 or LC50 values, for N-Dodecanoyl-d23-
glycine are not readily available in the published literature or safety data sheets. The provided
Safety Data Sheet (SDS) from CDN Isotopes indicates that the compound may be harmful if
inhaled, swallowed, or absorbed through the skin, and may cause irritation to the skin, eyes,

and respiratory tract.

For the non-deuterated analog, N-Lauroylglycine, the following GHS hazard classifications

have been reported:

Hazard Class GHS Classification Source
Skin Irritation Category 2 PubChem
Eye Irritation Category 2 PubChem

It is important to note that the toxicological properties of the deuterated compound may differ
from the non-deuterated form, and it should be handled with appropriate caution. The parent
amino acid, Glycine, has a reported oral LD50 of 7930 mg/kg in rats, though this is not a direct
indicator of the toxicity of its N-acylated derivative.

Hazard Identification and Safety Precautions

Based on the available information, N-Dodecanoyl-d23-glycine is considered a non-
hazardous material for transport. However, as with any chemical compound in a research
setting, appropriate safety precautions should be observed.
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GHS Hazard Statements for N-Lauroylglycine (non-deuterated analog):

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P332+P313: If skin irritation occurs: Get medical advice/attention.
o P337+P313: If eye irritation persists: Get medical advice/attention.
e P362: Take off contaminated clothing and wash before reuse.

Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)

Given the powdered nature of N-Dodecanoyl-d23-glycine and the potential for skin and eye
irritation, the following handling procedures are recommended:

e Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation of dust particles.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or glasses.

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).
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o Body Protection: Wear a laboratory coat.

e Hygiene: Avoid breathing dust. Avoid contact with eyes, skin, and clothing. Wash hands
thoroughly after handling.

Weighing and Dissolving the Compound

o Preparation: Before weighing, ensure the balance is clean and calibrated. Place a weighing

paper or boat on the balance and tare to zero.

o Weighing: Carefully transfer the desired amount of N-Dodecanoyl-d23-glycine powder to
the weighing paper using a clean spatula. It is recommended to perform this step within a
fume hood to contain any airborne powder.

» Dissolving: Transfer the weighed powder to a suitable container (e.g., a vial or flask). To
ensure a quantitative transfer, the weighing paper can be rinsed with the chosen solvent, and
the rinse added to the container. The choice of solvent will depend on the experimental

requirements.

Preparation Weighing (in Fume Hood) Dissolving

Clean and Calibrate Balance }—» Place Weighing Paper and Tare }—»{ Transfer Powder to Weighing Paper }—»{ Transfer Powder to Container }—»{ Rinse Weighing Paper with Solvent }—»{ Add Rinse to Container

Click to download full resolution via product page

Caption: Workflow for weighing and dissolving N-Dodecanoyl-d23-glycine.

Storage and Disposal

o Storage: Store N-Dodecanoyl-d23-glycine at room temperature in a tightly sealed container

to prevent moisture absorption.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the material to enter drains or waterways.
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Biological Context: N-Acyl Glycine Metabolism

N-acyl glycines, including N-Dodecanoylglycine, are a class of endogenous lipid metabolites.
They are involved in various signaling pathways and are synthesized and degraded by specific
enzymatic processes.

Biosynthesis of N-Acyl Glycines

The primary pathway for the biosynthesis of N-acyl glycines involves the conjugation of a fatty
acyl-CoA with glycine. This reaction is catalyzed by the enzyme Glycine N-acyltransferase

(G LYAT).
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Caption: Biosynthesis pathway of N-Dodecanoylglycine.

Degradation of N-Acyl Glycines
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The degradation of N-acyl glycines is primarily carried out by amidohydrolases, which
hydrolyze the amide bond to release the fatty acid and glycine.
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Caption: Degradation pathway of N-Dodecanoylglycine.

This guide is intended to provide essential safety and handling information for N-Dodecanoyl-
d23-glycine. It is crucial for all laboratory personnel to be familiar with this information and to
follow standard laboratory safety practices. Always refer to the most current Safety Data Sheet
provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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